Cas no 1060805-96-0 (4-bromo-6-methyl-pyridine-3-carboxylic acid)

• Product Name: 4-bromo-6-methyl-pyridine-3-carboxylic acid
• CAS No: 1060805-96-0
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 823864
• PubChem ID: 70674157
• Update Time: 2025-04-19

4-bromo-6-methyl-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methylnicotinic acid
• 4-bromo-6-methylpyridine-3-carboxylic acid
• 4-bromo-6-methyl-pyridine-3-carboxylic acid
• EN300-119478
• Z1269167379
• AB66861
• AKOS022171975
• DTXSID30742623
• G74876
• CS-0449624
• 1060805-96-0
• DB-367580
• 4-Bromo-6-methylnicotinicacid
• SCHEMBL16836013

• Inchi： 1S/C7H6BrNO2/c1-4-2-6(8)5(3-9-4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： FYWMYYUNSJWYKV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 339.8±42.0 °C at 760 mmHg
• Flash Point: 159.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-bromo-6-methyl-pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids